Cas no 1155103-55-1 (N-[3-(methylsulfanyl)phenyl]oxan-4-amine)

• Product Name: N-[3-(methylsulfanyl)phenyl]oxan-4-amine
• CAS No: 1155103-55-1
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5097706
• PubChem ID: 43608331
• Update Time: 2026-03-02

N-[3-(methylsulfanyl)phenyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-N-[3-(methylthio)phenyl]-
• n-(3-(Methylthio)phenyl)tetrahydro-2h-pyran-4-amine
• N-[3-(methylsulfanyl)phenyl]oxan-4-amine

• Inchi： 1S/C12H17NOS/c1-15-12-4-2-3-11(9-12)13-10-5-7-14-8-6-10/h2-4,9-10,13H,5-8H2,1H3
• InChI Key： CERSDHXRTOLVOW-UHFFFAOYSA-N
• SMILES： C1OCCC(NC2=CC=CC(SC)=C2)C1

Additional information on N-[3-(methylsulfanyl)phenyl]oxan-4-amine

Professional Introduction to N-[3-(methylsulfanyl)phenyl]oxan-4-amine (CAS No. 1155103-55-1)

N-[3-(methylsulfanyl)phenyl]oxan-4-amine, with the chemical formula C₉H₁₃NOS, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The presence of a methylsulfanyl group and an oxanamine core structure imparts unique chemical and pharmacological properties, which are being explored for their potential therapeutic applications.

The compound's molecular structure, characterized by a phenyl ring substituted with a methylsulfanyl group and an oxan-4-amine moiety, suggests its utility in various biochemical interactions. The oxanamine scaffold is particularly interesting as it mimics the structural features of natural products known for their biological activity. This structural motif has been widely investigated for its role in modulating enzyme activity and interacting with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and enzyme function. N-[3-(methylsulfanyl)phenyl]oxan-4-amine has been identified as a potential candidate in this regard. Its ability to interact with specific biological targets makes it a valuable tool for studying the mechanisms of various diseases. The compound's unique structural features allow it to bind to proteins in a manner that can inhibit or activate specific pathways, thereby influencing cellular processes.

One of the most notable aspects of N-[3-(methylsulfanyl)phenyl]oxan-4-amine is its potential role in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can modulate neurotransmitter release and receptor activity, which are crucial for maintaining neural homeostasis. The methylsulfanyl group, in particular, has been found to enhance binding affinity to certain receptors, making it an attractive feature for drug design.

Furthermore, the oxanamine core of N-[3-(methylsulfanyl)phenyl]oxan-4-amine has been implicated in its ability to cross the blood-brain barrier (BBB). This property is essential for compounds intended to treat central nervous system (CNS) disorders, as it allows for effective delivery to target sites within the brain. The BBB is a significant barrier for drug delivery, and compounds that can successfully navigate this barrier are highly sought after in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of small molecules like N-[3-(methylsulfanyl)phenyl]oxan-4-amine with biological targets. These computational studies have provided valuable insights into the compound's mechanism of action and have helped guide the design of more effective derivatives. By leveraging machine learning algorithms and molecular docking simulations, scientists have been able to identify key residues on target proteins that interact with this compound, thereby facilitating the development of more targeted therapies.

The synthesis of N-[3-(methylsulfanyl)phenyl]oxan-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group into the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the synthesis process.

Once synthesized, N-[3-(methylsulfanyl)phenyl]oxan-4-amine undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its ability to inhibit or activate specific enzymes and receptors. These studies provide preliminary evidence of the compound's potential therapeutic value before it moves into preclinical testing.

In preclinical studies, N-[3-(methylsulfanyl)phenyl]oxan-4-amine has demonstrated promising results in animal models of various diseases. Its ability to modulate biological pathways has shown potential in treating conditions such as inflammation, pain, and neurodegenerative disorders. The compound's favorable pharmacokinetic profile, including its solubility and metabolic stability, further supports its candidacy as a lead molecule for drug development.

The future direction of research on N-[3-(methylsulfanyl)phenyl]oxan-4-amine includes exploring its potential as a scaffold for developing novel therapeutics. By modifying its structural features, researchers aim to enhance its potency, selectivity, and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this research from laboratory-scale synthesis to clinical trials.

In conclusion, N-[3-(methylsulfanyl)phenyl]oxan-4-amine (CAS No. 1155103-55-1) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying protein-protein interactions and enzyme function. The ongoing research into this compound holds promise for the development of new treatments for neurological disorders and other diseases. As our understanding of its pharmacological properties continues to grow, so too does its potential as a lead molecule for drug discovery.